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Introduction

Modumate is a 3D modeling platform that streamlines the process of creating construction-
ready documents by integrating design and drafting into a single workflow.[1] Built on the
Unreal Engine, it provides a visually intuitive environment for architects and builders.[2] The
software's core philosophy is based on a "kit of parts" approach, where buildings are
constructed from predefined assemblies like walls, floors, and roofs.[1] This methodology
allows for the automated generation of key construction documents, including drawing sets,
bills of materials, and 3D renderings.[2] This document outlines the standard operating
procedure for generating construction-ready plans using Modumate, with a focus on the
systematic workflow from initial design to final documentation.

Core Workflow Overview

The Modumate workflow for creating construction-ready plans can be conceptualized as a
multi-stage process that progressively adds detail to the model. The key stages are:

e Massing Graph: This initial phase involves creating a foundational layout of the building.[2] It
acts as a schematic map of all connections and assemblies.[2]

o Separators: In this stage, users define the construction assemblies, such as walls, floors,
and roofs, with specific material layers.[3]
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» Edge Details: This involves specifying the precise connections between different assemblies,
ensuring construction-grade accuracy.[4]

 Instant Documentation: The final stage is the automated generation and export of
construction documents.[1]

This structured approach ensures that the 3D model contains the necessary information
density to produce accurate and detailed construction plans.[2]

Experimental Protocols

Protocol 1: Massing Graph Generation

This protocol describes the procedure for creating the initial massing graph of a building.
e Initiate Project: Open Modumate and start a new project.

» Import Reference Images (Optional): If working from existing plans, import and scale
background images for tracing.

o Define Floor Plan:

o Using planar modeling tools, draw the layout of the floor plan. This can be done by
drawing lines and rectangles to represent the walls.[5]

o For multi-story buildings, create a separate massing graph for each floor and group the
elements of each floor together.[5]

e Extrude to Create Planes:

o Use the rectangle tool to extrude the floor plan lines vertically to create planes
representing walls.[5]

o Define the height of the walls during this process.[5]

» Model Roof and Floor Planes: Create planes to represent the roof and floor assemblies.
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e Review in 3D: Navigate the 3D view to ensure the massing graph accurately represents the
intended building form.

Protocol 2: Separator Assembly Definition

This protocol details the process of defining and customizing construction assemblies
(Separators).

o Access the BIM Designer: Navigate to the Separator Tools Palette and select the desired
assembly type (e.g., Wall, Roof).[3]

o Select a Preset: Choose a pre-defined assembly from the library (e.g., "2x4 exterior wood
stud wall").[3]

o Edit the Assembly:

o Click "Edit" to open the assembly in the BIM Designer. This interface displays the
assembly as a tree of nodes representing its constituent parts.[3]

o Modify the properties of each layer, such as material and thickness.

o To change a component, select it and use the "Swap Preset" button to choose an
alternative from the library (e.g., swapping a 2x4 stud for a 2x6).[3]

o Add or Remove Layers: Add new material layers (e.g., insulation) or remove existing ones as
required by the design specifications.[3]

o Save the Custom Assembly: Save the modified assembly. You can either overwrite the
existing preset or create a new one.[3]

o Apply to Massing Graph: Host the newly defined separator onto the corresponding planes of
the massing graph.

Protocol 3: Edge Detail Specification

This protocol outlines the steps for defining the joinery between different separator assembilies.
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e Select an Edge: In the massing graph view mode, select the edge where two or more planes
meet.[4]

o Create a New Detail: In the properties of the selected edge, add a new detail.[4]
» Edit the Detail Matrix:

o Open the detail editor to view a matrix of values representing the layer extensions for each
participating assembly.[4]

o Adjust these values to specify how each layer of an assembly should extend or retract at
the connection point. For example, extending the sheathing of a wall to overlap a floor
assembly.[4]

 Name and Reuse Details: Assign a descriptive name to the detail (e.g., "Typical Floor Plate
at Exterior Wall"). This allows the same detail to be reused at similar connections throughout
the project.[4]

Protocol 4: Generation and Export of Construction Documents
This protocol describes the final step of generating and exporting the construction-ready plans.

o Create Cut Planes: Define horizontal and vertical cut planes through the 3D model to
generate plans, sections, and elevations.[6]

» Name Cut Planes: Give each cut plane a descriptive name, as this will be the name of the
exported DWG file.[7]

e Export Drawings:
o Navigate to the export menu.[6]
o Select "Export DWGs" or "Export PDF".[6]
o Choose the desired cut planes or sheets to export.[6]

o Export Quantity Estimates:
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o From the export menu, select "Export Quantity Estimates".[6]

o This will generate a CSV file containing a bill of materials.[6]

o Export Renderings: Use a screen-capturing tool to save 3D views of the model. Ray tracing
can be enabled for more realistic images.[6]

Data Presentation

Quantitative data in Modumate is primarily managed within the BIM Designer for separator
assemblies and in the exported quantity estimates. The following tables are illustrative
examples of how such data would be structured.

Table 1: Example Separator Assembly Specification (Exterior Wall)

Layer Number Material Thickness (inches)  Function

1 Gypsum Board 0.5 Interior Finish

2 Wood Stud 55 Structural

3 Plywood Sheathing 0.5 Structural

4 Waterproofing 0.1 Weather Barrier
5 Rigid Insulation 2.0 Thermal

6 Siding 0.75 Exterior Finish

Table 2: Example Quantity Take-off (CSV Export)

Assembly Type Component Quantity Unit
Exterior Walll Wood Stud 2x6 150 Each
Exterior Wall Plywood Sheathing 800 sq ft

Floor Assembly Floor Joist 2x10 75 Each
Roof Assembly Rafter 2x8 100 Each
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Visualizations

Modumate Construction Plan Workflow

1. Massing Graph Generation
(Building Layout & Form)

Host Assemblies

2. Separator Assembly Definition
(Walls, Floors, Roofs)

3. Edge Detail Specification
(Assembly Connections)

4. Document Generation
(Drawings & Estimates)

Click to download full resolution via product page

Overall workflow in Modumate.
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Separator Assembly Definition Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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